Cas no 39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-)
39604-67-6 structure
Product Name:Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
CAS No:39604-67-6
MF:C17H18O4
MW:286.322425365448
CID:1509850
PubChem ID:85807354
Update Time:2025-04-21
Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-
- 39604-67-6
- 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenylethanone
- DTXSID401187445
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- Inchi: 1S/C17H18O4/c1-11-14(20-2)10-15(21-3)16(17(11)19)13(18)9-12-7-5-4-6-8-12/h4-8,10,19H,9H2,1-3H3
- InChI Key: ACLCKGICFMORIO-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=C(C=1C(CC1C=CC=CC=1)=O)O)OC
Computed Properties
- Exact Mass: 286.12054
- Monoisotopic Mass: 286.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.76
Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
39604-67-6 (Ethanone, 1-(2-hydroxy-4,6-dimethoxy-3-methylphenyl)-2-phenyl-) Related Products
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